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Compound of Interest

Compound Name: Lanthanum carbonate octahydrate

Cat. No.: B1593329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the sonochemical synthesis of

lanthanum carbonate octahydrate nanoparticles, a material of significant interest in the

pharmaceutical field, primarily for its application as a phosphate binder in the management of

hyperphosphatemia in patients with chronic kidney disease. The guide details the experimental

protocol, presents key quantitative data, and visualizes the synthesis workflow and the

therapeutic mechanism of action.

Introduction
Lanthanum carbonate functions as a phosphate binder, effectively reducing the absorption of

dietary phosphate in the gastrointestinal tract.[1][2] When administered orally, it dissociates in

the acidic environment of the stomach, releasing lanthanum ions (La³⁺).[1][3] These ions

exhibit a high affinity for phosphate ions, forming insoluble lanthanum phosphate complexes

that are subsequently excreted.[1][4] This localized action within the gastrointestinal tract

minimizes systemic absorption of lanthanum, enhancing its safety profile.[1][3] The

sonochemical approach to synthesizing lanthanum carbonate octahydrate nanoparticles

offers a facile and efficient method to produce materials with controlled size and morphology,

which can influence their physicochemical and therapeutic properties.[5][6]

Experimental Protocol: Sonochemical Synthesis
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This section details a validated protocol for the synthesis of lanthanum carbonate
octahydrate (La₂(CO₃)₃·8H₂O) nanoparticles using a sonochemical method.[5][6]

Materials:

Lanthanum Acetate Hydrate (La(CH₃COO)₃·xH₂O)

Sodium Carbonate (Na₂CO₃)

Deionized Water

Equipment:

Probe Sonicator

Beakers and Graduated Cylinders

Magnetic Stirrer and Stir Bar

Centrifuge

Drying Oven

Procedure:

Precursor Solution Preparation:

Prepare a 0.050 M aqueous solution of lanthanum acetate hydrate.

Prepare a 0.050 M aqueous solution of sodium carbonate.

Sonochemical Reaction:

Place the lanthanum acetate solution in a beaker with a magnetic stir bar and begin

stirring.

Immerse the probe of the sonicator into the solution.

While stirring, add the sodium carbonate solution to the lanthanum acetate solution.
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Immediately subject the resulting mixture to ultrasonic irradiation for 25 minutes at a

constant temperature of 301 K.

Product Isolation and Purification:

After sonication, collect the resulting white precipitate by centrifugation.

Wash the precipitate thoroughly with deionized water multiple times to remove any

unreacted precursors and byproducts.

Follow with a final wash using ethanol.

Drying:

Dry the purified precipitate in an oven at a suitable temperature (e.g., 60-80°C) until a

constant weight is achieved. The final product is lanthanum carbonate octahydrate
nanoparticles.

Quantitative Data
The following table summarizes the key quantitative data from the described sonochemical

synthesis protocol and the resulting nanoparticle characteristics.
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Parameter Value Reference

Reaction Conditions

Lanthanum Acetate

Concentration
0.050 M [5][6]

Sodium Carbonate

Concentration
0.050 M [5][6]

Sonication Time 25 minutes [5][6]

Temperature 301 K [5][6]

Nanoparticle Characteristics

Crystalline Phase
Orthorhombic

(La₂(CO₃)₃·8H₂O)
[5][6]

Space Group Pccn (56) [5][6]

Particle Size (from XRD) 24.102 nm [5][6]

Particle Size (from TEM) 4–30 nm [5][6]

Morphology Spherical [5][6]

Characterization Techniques
The synthesized lanthanum carbonate octahydrate nanoparticles are typically characterized

using a suite of analytical techniques to determine their physicochemical properties:[5][7]

Powder X-ray Diffraction (PXRD): To identify the crystalline phase and structure, and to

estimate the crystallite size.[5][6]

Field Emission Scanning Electron Microscopy (FESEM): To observe the surface morphology

and particle shape.[5][6]

Energy-Dispersive X-ray Spectroscopy (EDX): To confirm the elemental composition of the

nanoparticles.[5][6]
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Transmission Electron Microscopy (TEM): To visualize the size, shape, and morphology of

individual nanoparticles.[5][6]

X-ray Photoelectron Spectroscopy (XPS): To determine the surface elemental composition

and oxidation states.[5][6]

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in

the material.[5][6]

Thermogravimetric and Differential Scanning Calorimetry (TGA-DSC): To analyze the

thermal decomposition behavior of the nanoparticles.[5][6]

Visualizations
Experimental Workflow
The following diagram illustrates the step-by-step workflow for the sonochemical synthesis of

lanthanum carbonate octahydrate nanoparticles.
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1. Precursor Preparation

2. Sonochemical Reaction

3. Product Isolation & Purification

4. Final Product

0.050 M Lanthanum
Acetate Solution

Mixing of Precursors

0.050 M Sodium
Carbonate Solution

Ultrasonic Irradiation
(25 min, 301 K)

Centrifugation

Washing with
DI Water & Ethanol

Drying

La₂(CO₃)₃·8H₂O
Nanoparticles

Click to download full resolution via product page

Caption: Workflow for sonochemical synthesis.
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Mechanism of Action: Phosphate Binding
This diagram illustrates the mechanism by which lanthanum carbonate acts as a phosphate

binder in the gastrointestinal tract.

Oral Administration
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Excretion

Therapeutic Outcome

Lanthanum Carbonate
(La₂(CO₃)₃)
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Lanthanum Ions
(2La³⁺)
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Dietary Phosphate
(PO₄³⁻)

Insoluble Lanthanum
Phosphate (LaPO₄)

Reduced Phosphate
Absorption
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Phosphate Levels

Click to download full resolution via product page

Caption: Mechanism of lanthanum carbonate as a phosphate binder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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